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Compound of Interest

Compound Name: (S)-TNG260

Cat. No.: B10861573 Get Quote

Researchers and drug development professionals handling (S)-TNG260, a selective inhibitor of

the HDAC1 and CoREST complex, must adhere to stringent safety protocols to minimize

exposure and ensure a safe laboratory environment.[1] Although specific hazard data for (S)-
TNG260 is not publicly available, its use as an investigational anti-cancer agent necessitates

handling it as a potent and potentially hazardous compound.[2][3] The following guidelines for

personal protective equipment (PPE), handling, and disposal are based on best practices for

working with cytotoxic and antineoplastic agents.[4]

It is imperative to consult the manufacturer-specific Safety Data Sheet (SDS) for (S)-TNG260
before any handling, storage, or disposal for complete and accurate safety information.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to prevent skin and respiratory exposure. The following table

summarizes the recommended PPE for handling (S)-TNG260.
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Body Part Recommended PPE Specifications

Hands Double Chemotherapy Gloves

Nitrile or other resistant

material. Change gloves every

hour or immediately if

contaminated, torn, or

punctured.[4]

Body Solid-Front Barrier Gown

Disposable, lint-free, and with

long sleeves and elastic or knit

cuffs.

Eyes
Safety Goggles or Full-Face

Shield

Provide protection against

splashes and aerosols.[4]

Respiratory NIOSH-approved Respirator

Required when there is a risk

of aerosol generation. The type

of respirator should be

determined by a risk

assessment.

Experimental Workflow for Handling (S)-TNG260
The following diagram outlines the standard operating procedure for safely handling (S)-
TNG260 in a laboratory setting.
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Preparation

Handling

Disposal

Consult SDS for (S)-TNG260

Don appropriate PPE

Prepare designated work area in a certified chemical fume hood or biological safety cabinet

Weigh and reconstitute (S)-TNG260 in the designated containment area

Perform experimental procedures

Decontaminate work surfaces with an appropriate cleaning agent

Segregate all contaminated waste (gloves, vials, tips) into a designated hazardous waste container

Dispose of liquid waste in a properly labeled hazardous waste container

Remove PPE and dispose of it in the designated waste stream

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-TNG260.
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Storage and Disposal Plan
Storage: Stock solutions of (S)-TNG260 should be stored at -80°C for up to six months or at

-20°C for up to one month to prevent inactivation from repeated freeze-thaw cycles.[1] The

storage area should be clearly labeled as containing potent compounds.

Disposal: All waste generated from handling (S)-TNG260, including contaminated PPE, vials,

and consumables, must be treated as hazardous waste.

Solid Waste: Dispose of all contaminated solid waste, such as gloves, gowns, and lab

consumables, in a designated, clearly labeled hazardous waste container.[4]

Liquid Waste: Unused solutions of (S)-TNG260 and contaminated liquid waste should be

collected in a sealed, properly labeled hazardous waste container. Do not dispose of this

waste down the drain.

Sharps: Needles, syringes, and other sharps contaminated with (S)-TNG260 must be

disposed of in a puncture-resistant sharps container designated for hazardous chemical

waste.[5]

All waste disposal must comply with local, state, and federal regulations for hazardous waste.

[4] Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste collection and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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